Cas no 196519-70-7 (Phenol,3,6-difluoro-2-(2-propen-1-yl)-)

Phenol,3,6-difluoro-2-(2-propen-1-yl)- structure
196519-70-7 structure
Product Name:Phenol,3,6-difluoro-2-(2-propen-1-yl)-
CAS No:196519-70-7
MF:C9H8F2O
MW:170.156029701233
CID:116963
PubChem ID:10844863
Update Time:2025-04-18

Phenol,3,6-difluoro-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3,6-difluoro-2-(2-propen-1-yl)-
    • Phenol, 3,6-difluoro-2-(2-propenyl)- (9CI)
    • 196519-70-7
    • 3,6-difluoro-2-prop-2-enylphenol
    • AKOS012572292
    • Phenol, 3,6-difluoro-2-(2-propenyl)- (9CI)
    • 2-allyl-3,6-difluorophenol
    • SCHEMBL7623271
    • ORYZHOFSJIJFPZ-UHFFFAOYSA-N
    • Inchi: 1S/C9H8F2O/c1-2-3-6-7(10)4-5-8(11)9(6)12/h2,4-5,12H,1,3H2
    • InChI Key: ORYZHOFSJIJFPZ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=C1CC=C)O)F

Computed Properties

  • Exact Mass: 170.05434
  • Monoisotopic Mass: 170.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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